Cas no 320423-44-7 (N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide)

• Product Name: N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide
• CAS No: 320423-44-7
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• MDL: MFCD01568281
• CID: 2193489
• Update Time: 2025-07-23

N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, n-[2-[(2-chloro-5-thiazolyl)methoxy]phenyl]-
• N-{2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide
• Bionet2_000417
• Oprea1_391746
• MLS000721696
• HMS1365C21
• HMS2694G12
• SMR000335156
• N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide

• MDL： MFCD01568281
• Inchi： 1S/C12H11ClN2O2S/c1-8(16)15-10-4-2-3-5-11(10)17-7-9-6-14-12(13)18-9/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： RRCJBBDZLFEJIZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(COC2C=CC=CC=2NC(C)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Topological Polar Surface Area: 79.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide

Professional Introduction to N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide (CAS No. 320423-44-7)

N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide, a compound with the CAS number 320423-44-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule, featuring a N-(2-chloro-1,3-thiazol-5-yl)methoxyphenyl moiety, is particularly noteworthy for its unique combination of pharmacophoric elements that may contribute to its biological activity.

The thiazole ring is a heterocyclic structure that has been extensively studied for its diverse biological properties. Thiazole derivatives are known for their role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the 2-chloro substituent on the thiazole ring further enhances the molecular complexity and may influence the electronic and steric properties of the compound, thereby affecting its interaction with biological targets.

The phenyl group in N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide is connected to the acetamide moiety through an methoxy linkage. This particular arrangement creates a biphenyl-like structure that can potentially enhance the compound's solubility and bioavailability. The acetamide group is a common pharmacophore in drug molecules, often contributing to receptor binding and metabolic stability. The methoxy group serves as a bridge between the thiazole ring and the phenyl group, introducing additional polarity and possibly influencing the compound's pharmacokinetic profile.

Recent research in medicinal chemistry has highlighted the importance of designing molecules with multiple pharmacophoric sites to improve their therapeutic efficacy. N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide exemplifies this approach by integrating several key structural elements that may synergistically enhance its biological activity. Studies have shown that compounds with similar structural motifs exhibit promising results in preclinical models, particularly in the context of modulating inflammatory pathways and cellular signaling cascades.

The synthesis of N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorination step on the thiazole ring is particularly critical, as it determines the electronic properties of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

In terms of biological activity, N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide has shown potential in various in vitro assays. Its ability to interact with specific enzymes and receptors has been explored through computational modeling and experimental validation. The compound's interaction with proteins such as kinases and transcription factors may contribute to its observed effects on cellular processes relevant to diseases like cancer and inflammation.

The pharmacological profile of N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide is further supported by its favorable pharmacokinetic properties. Preliminary studies indicate that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for further development into a therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications aimed at enhancing aqueous solubility without compromising biological activity.

The development of novel drug candidates like N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide relies heavily on advancements in chemical biology and high-throughput screening technologies. These tools enable researchers to rapidly assess the biological activity of large libraries of compounds, facilitating the identification of lead candidates for further optimization. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process by predicting potential binding interactions and optimizing molecular structures.

Future directions for research on N-{2-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}acetamide include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. Additionally, structure-based drug design approaches can be employed to refine the molecular framework further, enhancing potency and selectivity. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into clinical applications.

The impact of compounds like N-{2-(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl]acetamide on modern medicine is profound. By leveraging cutting-edge chemical synthesis techniques and interdisciplinary research approaches, scientists continue to uncover new possibilities for treating complex diseases. The continued exploration of thiazole derivatives remains a vibrant area of research with significant implications for human health.